Cas no 85551-39-9 ((-)-(5R,6S)-6-Acetoxy-5-hexadecanolide)

• Product Name: (-)-(5R,6S)-6-Acetoxy-5-hexadecanolide
• CAS No: 85551-39-9
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 990640
• PubChem ID: 205992
• Update Time: 2025-04-20

(-)-(5R,6S)-6-Acetoxy-5-hexadecanolide Chemical and Physical Properties

Names and Identifiers

• (-)-(5R,6S)-6-Acetoxy-5-hexadecanolide
• [(1S)-1-[(2R)-6-oxooxan-2-yl]undecyl] acetate
• (1s)-1-[(2r)-6-Oxotetrahydro-2h-Pyran-2-Yl]undecyl Acetate
• SCHEMBL1301250
• Q27453981
• DTXSID70234739
• (5R,6S)-6-acetoy-5-hexadecanolide
• (6S)-Acetoxy-(5R)-hexadecanolide
• (R-(R*,S*))-6-(1-(Acetyloxy)undecyl)tetrahydro-2H-pyran-2-one
• SPOXUSGCKOQPRB-DLBZAZTESA-N
• (5R,6S)-6-acetoxy-5-hexadecanolide
• (5R, 6S)-6-acetoxy-5-hexadecanolide
• 85551-39-9
• 2H-Pyran-2-one, 6-(1-(acetyloxy)undecyl)tetrahydro-, (R-(R*,S*))-
• 3OG
• (5R,6S)-erythro-6-Acetoxy-5-hexadecanolide
• (5R,6S)-(-)-6-acetoxy-5-hexadecanolide
• 2H-Pyran-2-one, 6-((1S)-1-(acetyloxy)undecyl)tetrahydro-, (6R)-

• Inchi： 1S/C18H32O4/c1-3-4-5-6-7-8-9-10-12-16(21-15(2)19)17-13-11-14-18(20)22-17/h16-17H,3-14H2,1-2H3/t16-,17+/m0/s1
• InChI Key： SPOXUSGCKOQPRB-DLBZAZTESA-N
• SMILES： O1C(CCC[C@@H]1[C@H](CCCCCCCCCC)OC(C)=O)=O

Computed Properties

• Exact Mass: 312.23005950g/mol
• Monoisotopic Mass: 312.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters